Cas no 70050-55-4 (D-Ornithine, 2-(difluoromethyl)-, monohydrochloride)
70050-55-4 structure
Product Name:D-Ornithine, 2-(difluoromethyl)-, monohydrochloride
CAS No:70050-55-4
MF:C6H15ClF2N2O3
MW:236.644707918167
CID:547778
Update Time:2023-08-03
D-Ornithine, 2-(difluoromethyl)-, monohydrochloride Chemical and Physical Properties
Names and Identifiers
-
- D-Ornithine, 2-(difluoromethyl)-, monohydrochloride
- 348FJN4U97
- Eflornithine hydrochloride, (R)-
- Ornithine, 2-(difluoromethyl)-, monohydrochloride, (+)-
-
- Inchi: 1S/C6H12F2N2O2.ClH.H2O/c7-4(8)6(10,5(11)12)2-1-3-9;;/h4H,1-3,9-10H2,(H,11,12);1H;1H2/t6-;;/m0../s1
- InChI Key: FJPAMFNRCFEGSD-ILKKLZGPSA-N
- SMILES: Cl.FC([C@](C(=O)O)(CCCN)N)F.O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 166
- Topological Polar Surface Area: 90.3
D-Ornithine, 2-(difluoromethyl)-, monohydrochloride Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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